Cas no 877779-28-7 (2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol)

• Product Name: 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol
• CAS No: 877779-28-7
• MF: C₂₅H₂₁FN₂O₄
• MW: 432.443650007248
• CID: 5422337
• Update Time: 2025-10-19

2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-fluorobenzyl)oxy)phenol
• Phenol, 2-[5-(2-ethoxyphenoxy)-4-pyrimidinyl]-5-[(2-fluorophenyl)methoxy]-
• 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol

• Inchi： 1S/C25H21FN2O4/c1-2-30-22-9-5-6-10-23(22)32-24-14-27-16-28-25(24)19-12-11-18(13-21(19)29)31-15-17-7-3-4-8-20(17)26/h3-14,16,29H,2,15H2,1H3
• InChI Key： MRIHBBBHHCWANO-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2F)=CC=C1C1C(OC2=CC=CC=C2OCC)=CN=CN=1

Additional information on 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol

2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol: A Comprehensive Overview

2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol (CAS No. 877779-28-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of diseases involving abnormal cellular signaling pathways. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol is notable for its intricate arrangement of functional groups. The molecule consists of a pyrimidine core substituted with a 2-ethoxyphenoxy group at the 4-position and a 2-fluorophenylmethoxy group at the 5-position. These substitutions contribute to the compound's unique pharmacological properties and biological activity. The presence of the ethoxy and fluorine substituents enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The synthesis of 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol involves a series of well-defined chemical reactions. One common approach is to start with the preparation of the 4-chloropyrimidine intermediate, which is then reacted with 2-ethoxyphenol to form the desired 4-substituted pyrimidine. Subsequently, this intermediate is coupled with 2-fluorophenylmethanol using a suitable coupling agent to obtain the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making large-scale production more feasible.

In terms of biological activity, 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol has demonstrated promising results in various preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on specific kinases involved in cellular signaling pathways, such as MAPK and PI3K/AKT pathways. These pathways are often dysregulated in cancer cells, leading to uncontrolled cell proliferation and survival. By targeting these kinases, 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol has the potential to inhibit tumor growth and induce apoptosis in cancer cells.

Recent studies have also explored the potential of 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol in treating other diseases characterized by abnormal cellular signaling. For instance, research has shown that this compound can modulate inflammatory responses by inhibiting key enzymes involved in pro-inflammatory cytokine production. This property makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-fluorophenyl)methoxyphenol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In addition to its therapeutic potential, 2-5-(2-ethoxyphenoxy)pyrimidin-4-y l -5 -( 2 -fluor o phen y lm e tho x y p h e no l) has also been studied for its use as a research tool in understanding cellular signaling mechanisms. Its ability to selectively inhibit specific kinases makes it a valuable probe for investigating the roles of these enzymes in various biological processes. This application has significant implications for both basic research and drug discovery efforts.

The future prospects for 2 - 5 -( 2 - eth o x y ph e no x y p y ri m i d i n - 4 - y l ) - 5 -( 2 - f l u o r o ph e n y l m e t ho x y p h e n o l) are promising. Ongoing research aims to optimize its pharmacological properties further, enhance its bioavailability, and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, bringing us closer to realizing the full potential of this remarkable compound.